Cas no 896608-56-3 (2-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 896608-56-3
• MF: C₁₇H₁₄ClFN₂O₂S₂
• MW: 396.886663913727
• CID: 5480463
• Update Time: 2025-06-08

2-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzenesulfonamide
• 2-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C17H14ClFN2O2S2/c18-15-3-1-2-4-16(15)25(22,23)20-10-9-14-11-24-17(21-14)12-5-7-13(19)8-6-12/h1-8,11,20H,9-10H2
• InChI Key： DTVWUOXSJVVNGG-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=C(F)C=C3)=N2)(=O)=O)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

Research Briefing on 2-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS: 896608-56-3)

Recent studies have highlighted the significance of 2-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS: 896608-56-3) as a promising compound in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered attention due to its potential therapeutic applications, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. The compound's unique structural features, including the fluorophenyl-thiazole moiety, contribute to its bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on carbonic anhydrase isoforms, revealing its high affinity for CA-IX, a marker associated with tumor hypoxia. The study employed X-ray crystallography to elucidate the binding mode, demonstrating that the chloro-sulfonamide group forms critical hydrogen bonds with the active site residues. These findings suggest potential applications in cancer therapy, particularly for hypoxic tumors resistant to conventional treatments.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. Using in vitro models, researchers observed significant suppression of NF-κB signaling, a pathway central to inflammatory responses. The thiazole ring was identified as a key pharmacophore, enhancing the compound's ability to modulate cytokine production. These results position 896608-56-3 as a candidate for developing novel anti-inflammatory agents with reduced side effects compared to existing therapeutics.

Further research has delved into the compound's pharmacokinetic profile. A 2024 preclinical study reported favorable oral bioavailability and metabolic stability in rodent models, attributed to the fluorophenyl group's resistance to oxidative degradation. However, challenges remain in optimizing its blood-brain barrier permeability for CNS-related applications. Computational modeling studies are underway to design analogs with improved CNS penetration while retaining efficacy.

The synthesis of 2-chloro-N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide has also seen advancements. Recent protocols emphasize green chemistry principles, utilizing microwave-assisted synthesis to reduce reaction times and improve yields. These methodological improvements are critical for scaling up production for further clinical evaluation.

In conclusion, 896608-56-3 represents a multifaceted compound with demonstrated potential in oncology and inflammation. Ongoing research aims to expand its therapeutic indications and address current limitations in drug delivery. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition into clinical trials within the next 2-3 years.